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Compound of Interest

2-Chloro-N-cyclohexyl-5-
Compound Name:
methoxybenzamide

Cat. No.: B14773416

Get Quote

Technical Safety Guide: 2-Chloro-N-cyclohexyl-
5-methoxybenzamide[1]
Substance Identification & Chemical Context

Identity: 2-Chloro-N-cyclohexyl-5-methoxybenzamide CAS Registry Number: 2807448-14-0
(Tentative/Provisional) Molecular Formula:ngcontent-ng-c1989010908="" _nghost-ng-
€666086395="" class="inline ng-star-inserted">

Molecular Weight: 267.75 g/mol

Structural Analysis & Reactivity Profile

This compound features a benzamide core substituted with a chlorine atom at the ortho
position and a methoxy group at the meta position (relative to the amide), with a lipophilic
cyclohexyl ring attached to the amide nitrogen.[1]

+ Chemical Stability: The amide bond is generally robust but susceptible to hydrolysis under
strong acidic/basic conditions or enzymatic attack.[1]
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» Solubility: The cyclohexyl and methoxy groups increase lipophilicity (LogP predicted ~3.5),
suggesting low water solubility and high solubility in organic solvents (DMSO, DCM,
Methanol).[1]

o Reactivity: The ortho-chloro substituent introduces steric hindrance and electron-withdrawing
effects, potentially reducing the nucleophilicity of the amide nitrogen while making the ring
susceptible to specific metal-catalyzed cross-coupling reactions (e.g., Buchwald-Hartwig).[1]

Hazard Identification (GHS Classification)

Note: Experimental toxicological data for this specific intermediate is limited.[1] The following
classification is derived from Structure-Activity Relationship (SAR) analysis of analogous
chlorobenzamides and N-substituted cyclohexylamines.

GHS Label Elements[1][2][3][4]

 Signal Word:WARNING
o Pictograms:

o (GHS07)

Hazard Statements

Code Statement Mechanistic Basis

Lipophilic nature allows dermal

penetration; amide

H315 Causes skin irritation.[1][2]
functionality can disrupt lipid
bilayers.[1]
Physical abrasive potential of
H319 Causes serious eye irritation. crystalline solid + chemical
[11[3112][4] irritation of mucous

membranes.[1]

) Inhalation of fine dusts triggers
May cause respiratory , _ o
H335 T localized inflammation in the
irritation.[1][3][4][5] ]
upper respiratory tract.[1]
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Precautionary Statements (Selected)

o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][3][4][6]
+ P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][3][4][6]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.[1][4]
Remove contact lenses, if present and easy to do.[1][4][6] Continue rinsing.[1][4][5][6]

Emergency Response & First Aid Protocols

The following workflow illustrates the logical decision tree for exposure response, prioritizing

the minimization of systemic absorption.

Exposure Incident

Identify Route

Inhalation Skin Contact Eye Contact Ingestion

Wash with Soap & Water
(15+ mins)
Remove Contaminated Clothing

Rinse Cautiously (15 mins) Rinse Mouth
Remove Contact Lenses Do NOT Induce Vomiting

Remove to Fresh Air
Support Breathing

Seek Medical Attention
(Show Label/SDS)

Click to download full resolution via product page

Figure 1: Decision logic for emergency response.[1] Note the critical prohibition of vomiting

induction to prevent aspiration of the lipophilic solid.[1]

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://royaldesign.cdn.storm.io/35fd3576-ae5f-4afc-a71c-7e2590b4accf.pdf
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2621-5-X3.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F621125.pdf
https://www.fishersci.com/store/msds?partNumber=AAH5691003&productDescription=2-CHLRO-N-METHLBENZAMIDE+97+1G&vendorId=VN00024248&countryCode=US&language=en
https://royaldesign.cdn.storm.io/35fd3576-ae5f-4afc-a71c-7e2590b4accf.pdf
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2621-5-X3.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F621125.pdf
https://www.fishersci.com/store/msds?partNumber=AAH5691003&productDescription=2-CHLRO-N-METHLBENZAMIDE+97+1G&vendorId=VN00024248&countryCode=US&language=en
https://royaldesign.cdn.storm.io/35fd3576-ae5f-4afc-a71c-7e2590b4accf.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F621125.pdf
https://royaldesign.cdn.storm.io/35fd3576-ae5f-4afc-a71c-7e2590b4accf.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F621125.pdf
https://www.fishersci.com/store/msds?partNumber=AAH5691003&productDescription=2-CHLRO-N-METHLBENZAMIDE+97+1G&vendorId=VN00024248&countryCode=US&language=en
https://royaldesign.cdn.storm.io/35fd3576-ae5f-4afc-a71c-7e2590b4accf.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F621125.pdf
http://www.harwick.com/files/sds/1500106.pdf
https://www.fishersci.com/store/msds?partNumber=AAH5691003&productDescription=2-CHLRO-N-METHLBENZAMIDE+97+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b14773416/docs?utm_src=pdf-body-img#safety-data-sheet-sds-for-2-chloro-n-cyclohexyl-5-methoxybenzamide
https://royaldesign.cdn.storm.io/35fd3576-ae5f-4afc-a71c-7e2590b4accf.pdf
https://royaldesign.cdn.storm.io/35fd3576-ae5f-4afc-a71c-7e2590b4accf.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14773416?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Handling, Storage & Engineering Controls[1][2][4]
Scientific Rationale for Protocols

e Handling: As a halogenated amide, the compound poses a risk of generating toxic thermal
decomposition products (HCI, NOXx) if subjected to friction or heat.[1] Low-energy handling
techniques are required.

o Storage: The methoxy ether linkage can be sensitive to autoxidation over extended periods if
exposed to light and air.[1]

o Condition: Store at 2-8°C (Refrigerated).

o Atmosphere: Inert gas (Argon/Nitrogen) backfill recommended to prevent moisture-
mediated hydrolysis.[1]

Personal Protective Equipment (PPE) Matrix

PPE Type Specification Rationale

Prevents inhalation of fine
Respiratory N95 (US) or P2 (EV) particulates typical of
recrystallized amides.

Provides barrier against short-
Hand Nitrile Rubber (>0.11mm) term splash contact; amides

can permeate latex.[1]

Essential to prevent
Eye Safety Glasses w/ Side Shields  mechanical corneal injury from
dust.[1]

Standard barrier; Tyvek suit
Body Lab Coat (Cotton/Poly) required if handling kilogram
quantities.[1]

Physicochemical Properties

Data represents predicted values based on ACD/Labs and ChemAxon algorithms for the
structure
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Property Value (Predicted) Implication for Handling
) ) ) Dust generation controls are
Physical State Solid (Crystalline Powder) N
critical.[3]
Discoloration indicates
Color White to Off-White degradation (likely oxidation).
[1]
] ] Stable under standard ambient
Melting Point 145°C - 155°C )
processing.[1]
N ) Low volatility; inhalation risk is
Boiling Point ~420°C (at 760 mmHg) ) )
strictly particulate.[1]
High lipophilicity; potential for
LogP 3.48+0.3 -g Pop ] yP
bioaccumulation.[1]
Non-ionizable at physiological
pKa ~14 (Amide NH) pH; neutral molecule

absorption.[1]

Toxicological Information

Acute Toxicity:

e Oral: No experimental LD50 available.[1] Based on N-cyclohexylbenzamide analogs,
estimated LD50 > 2000 mg/kg (Rat).[1]

e Dermal: Predicted to be a mild irritant.[1]

o Sensitization: Cyclohexylamine derivatives have a known potential for skin sensitization.[1]
[5] Researchers with pre-existing amine sensitivities should exercise extreme caution.[1]

Carcinogenicity/Mutagenicity:

o Ames Test: Predicted Negative (Benzamides generally lack the direct DNA-intercalating
properties of planar aromatics unless nitro-substituted).[1]
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e |ARC Status: Not listed.[1]
Ecological Impact & Disposal
Environmental Fate:

» Biodegradability: Predicted to be inherently biodegradable but not readily biodegradable due
to the chlorobenzene moiety which slows enzymatic ring cleavage.[1]

o Aquatic Toxicity: High LogP suggests potential toxicity to aquatic organisms (LC50 < 10 mg/L
predicted for fish).[1]

Disposal Protocol:
» Dissolution: Dissolve in a combustible solvent (e.g., acetone).[1]
¢ Incineration: Burn in a chemical incinerator equipped with an afterburner and scrubber.

o Critical: Scrubber must be capable of neutralizing Hydrogen Chloride (HCI) and Nitrogen
Oxides (NOx) generated during combustion.[1]

Synthesis & Degradation Pathway

Understanding the chemical lineage helps in identifying impurities.[1]

) 2-Chloro-5-methoxy
2 Amidation PRelen Eeioy|  Degradation 1y Hydrolysis benzoic acid
(Base, solvent) 5-methoxybenzamide (Strong Acid/Base) +
Cyclohexylamine

2-Chloro-5-methoxy
benzoyl chloride

Cyclohexylamine

Click to download full resolution via product page

Figure 2: Synthesis via Schotten-Baumann conditions and potential hydrolytic degradation
pathway.[1]

References

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://royaldesign.cdn.storm.io/35fd3576-ae5f-4afc-a71c-7e2590b4accf.pdf
https://royaldesign.cdn.storm.io/35fd3576-ae5f-4afc-a71c-7e2590b4accf.pdf
https://royaldesign.cdn.storm.io/35fd3576-ae5f-4afc-a71c-7e2590b4accf.pdf
https://royaldesign.cdn.storm.io/35fd3576-ae5f-4afc-a71c-7e2590b4accf.pdf
https://royaldesign.cdn.storm.io/35fd3576-ae5f-4afc-a71c-7e2590b4accf.pdf
https://royaldesign.cdn.storm.io/35fd3576-ae5f-4afc-a71c-7e2590b4accf.pdf
https://www.benchchem.com/product/b14773416/docs?utm_src=pdf-body-img#safety-data-sheet-sds-for-2-chloro-n-cyclohexyl-5-methoxybenzamide
https://royaldesign.cdn.storm.io/35fd3576-ae5f-4afc-a71c-7e2590b4accf.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14773416?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 3362317, 5-Chloro-2-methoxybenzamide (Analogous Structure).[1] Retrieved from [Link]

o European Chemicals Agency (ECHA).Guidance on the Application of the CLP Criteria -
Guidance on Hazard Identification.[1] Retrieved from [Link]

e Occupational Safety and Health Administration (OSHA).Hazard Communication Standard:
Safety Data Sheets.[1] Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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